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Compound of Interest

Compound Name: Celangulatin D

Cat. No.: B12380165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Celangulatin D is a naturally occurring sesquiterpene polyol ester, a class of complex chemical

compounds known for their diverse biological activities. Isolated from the root bark of Celastrus

angulatus, this molecule has garnered interest for its potent insecticidal properties. This

technical guide provides a comprehensive overview of the known physical and chemical

characteristics of Celangulatin D, its primary biological activity, and the experimental

methodologies employed in its study. While the potential for anti-tumor activity has been

suggested, current scientific literature lacks specific studies on this aspect.

Physical and Chemical Properties
The physical and chemical properties of Celangulatin D are summarized in the table below.

These data are crucial for its handling, formulation, and further investigation in drug discovery

and development.
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Property Value Source

Molecular Formula C₃₁H₃₆O₁₅ [1]

Molecular Weight 648.61 g/mol [1]

Appearance Solid at room temperature [1]

CAS Number 1000784-45-1 [1]

Solubility
Soluble in DMSO. May also be

soluble in ethanol and DMF.
[1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
15 [1]

Rotatable Bond Count 13 [1]

Note: Specific quantitative data for melting point, optical rotation, and detailed solubility in

various solvents are not available in the cited literature.

Spectral Data
The structure of Celangulatin D was elucidated primarily through mass spectrometry and

nuclear magnetic resonance (NMR) spectroscopy.[2]

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass and molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are instrumental in

determining the carbon-hydrogen framework and the stereochemistry of the molecule. While

the primary literature confirms the use of these techniques for structure elucidation, the

detailed spectral data is not publicly available.

Biological Activity: Insecticidal Properties
Celangulatin D has demonstrated notable insecticidal activity against the armyworm,

Mythimna separata.[2]
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Experimental Protocol: Insecticidal Bioassay (General
Protocol)
The following is a generalized protocol for assessing the insecticidal activity of a compound like

Celangulatin D against Mythimna separata, based on common practices in the field. The

specific parameters for Celangulatin D are not detailed in the available literature.

Test Organism: Larvae of Mythimna separata.

Compound Preparation: Celangulatin D is dissolved in a suitable solvent (e.g., acetone or

DMSO) to create a stock solution, which is then serially diluted to obtain a range of test

concentrations.

Application Method:

Leaf-dip method: Fresh leaves (e.g., corn or wheat) are dipped into the test solutions for a

set period, then allowed to air dry.

Topical application: A precise volume of the test solution is applied directly to the dorsal

thorax of the larvae using a micro-applicator.

Bioassay:

Treated leaves are placed in a petri dish or a suitable container with the test larvae.

For topical application, treated larvae are placed in a container with an untreated food

source.

A control group is treated with the solvent only.

Observation: Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours).

Data Analysis: The lethal dose 50 (LD₅₀) or lethal concentration 50 (LC₅₀) is calculated using

probit analysis to determine the potency of the compound.
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Isolation of Celangulatin D: Bioassay-Guided
Fractionation
Celangulatin D is isolated from the root bark of Celastrus angulatus using a technique called

bioassay-guided fractionation. This method involves a systematic separation of the plant

extract into various fractions, with each fraction being tested for its biological activity (in this

case, insecticidal activity). The most active fractions are then subjected to further separation

until a pure, active compound is isolated.
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Bioassay-Guided Fractionation Workflow
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A generalized workflow for the isolation of Celangulatin D.
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Potential Anti-Tumor Activity and Signaling
Pathways
While some commercial suppliers suggest that Celangulatin D can be used for anti-tumor

research, there is currently no specific scientific literature available that investigates or confirms

this activity.[1] Consequently, the signaling pathways affected by Celangulatin D in cancer

cells have not been elucidated.

For illustrative purposes, a diagram of the PI3K/Akt/mTOR signaling pathway is provided

below. This is a critical pathway in many cancers and is a common target for natural product-

based drug discovery. It is important to note that this is a representative diagram and does not

imply a known interaction with Celangulatin D.
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Representative PI3K/Akt/mTOR Signaling Pathway
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A simplified diagram of the PI3K/Akt/mTOR signaling pathway.

Future research is required to determine if Celangulatin D possesses anti-tumor properties

and to identify its molecular targets and mechanism of action.
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Conclusion
Celangulatin D is a sesquiterpene polyol ester with well-documented insecticidal activity. Its

physical and chemical properties have been partially characterized, providing a foundation for

further research. While its potential as an anti-tumor agent is an intriguing possibility, this

remains an unexplored area of investigation. This technical guide serves as a summary of the

current knowledge on Celangulatin D and highlights the need for further studies to fully

elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

